Cas no 1594-64-5 (1,4,5-Trichloro-9,10-antracenedione)

1,4,5-Trichloro-9,10-antracenedione structure
1594-64-5 structure
Product Name:1,4,5-Trichloro-9,10-antracenedione
CAS No:1594-64-5
MF:C14H5Cl3O2
MW:311.542g/mol
CID:117850
PubChem ID:4639769
Update Time:2024-02-27

1,4,5-Trichloro-9,10-antracenedione Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1,4,5-trichloro-
    • 1,4,5-Trichloro-9,10-antracenedione
    • 9,10-Anthracenedione, 1,4,5-trichloro-
    • Inchi: 1S/C14H5Cl3O2/c15-7-3-1-2-6-10(7)14(19)12-9(17)5-4-8(16)11(12)13(6)18/h1-5H
    • InChI Key: ISPZGSLKFNLVQT-UHFFFAOYSA-N
    • SMILES: C1(Cl)=C2C(C(=O)C3=C(C2=O)C=CC=C3Cl)=C(Cl)C=C1

Computed Properties

  • Exact Mass: 309.936
  • Monoisotopic Mass: 309.936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 4.8

1,4,5-Trichloro-9,10-antracenedione Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Fuming sulfuric acid Catalysts: Mercury sulfate ;  3 h, 120 °C
1.2 Reagents: Sodium chlorate Solvents: Water ;  4 h, 100 °C; 2 h, 100 °C
Reference
Chloroanthraquinones
, Federal Republic of Germany, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Fuming sulfuric acid Catalysts: Mercury sulfate ;  3 h, 120 °C
1.2 Reagents: Sodium chlorate Solvents: Water ;  2 h, 100 °C
Reference
Anthraquinone derivatives
, Federal Republic of Germany, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Phthalic anhydride ;  6 h, 195 - 200 °C
Reference
Chloroanthraquinones
, Federal Republic of Germany, , ,

1,4,5-Trichloro-9,10-antracenedione Raw materials

1,4,5-Trichloro-9,10-antracenedione Preparation Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.